Cas no 2137558-04-2 (1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide)
1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide
- [1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonamide
- EN300-1120836
- 2137558-04-2
-
- Inchi: 1S/C5H11N5O2S/c1-4(2)10-5(7-8-9-10)3-13(6,11)12/h4H,3H2,1-2H3,(H2,6,11,12)
- InChI Key: GGBNTOUJRBPIFD-UHFFFAOYSA-N
- SMILES: S(CC1=NN=NN1C(C)C)(N)(=O)=O
Computed Properties
- Exact Mass: 205.06334578g/mol
- Monoisotopic Mass: 205.06334578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 112Ų
1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120836-0.05g |
[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonamide |
2137558-04-2 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1120836-0.1g |
[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonamide |
2137558-04-2 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1120836-0.25g |
[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonamide |
2137558-04-2 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1120836-0.5g |
[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonamide |
2137558-04-2 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1120836-1.0g |
[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonamide |
2137558-04-2 | 1g |
$1256.0 | 2023-06-09 | ||
| Enamine | EN300-1120836-2.5g |
[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonamide |
2137558-04-2 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1120836-5.0g |
[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonamide |
2137558-04-2 | 5g |
$3645.0 | 2023-06-09 | ||
| Enamine | EN300-1120836-10.0g |
[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonamide |
2137558-04-2 | 10g |
$5405.0 | 2023-06-09 | ||
| Enamine | EN300-1120836-1g |
[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonamide |
2137558-04-2 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1120836-5g |
[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonamide |
2137558-04-2 | 95% | 5g |
$2650.0 | 2023-10-27 |
1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide
Comprehensive Overview of 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide (CAS No. 2137558-04-2)
In the realm of specialized chemical compounds, 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide (CAS No. 2137558-04-2) stands out as a molecule of significant interest due to its unique structural and functional properties. This compound, often referred to by its systematic name, belongs to the tetrazole family, a class of heterocyclic compounds known for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of both sulfonamide and tetrazole moieties in its structure makes it a promising candidate for various applications, particularly in drug discovery and development.
The molecular formula of 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide reflects its complex yet well-defined architecture. Researchers and industry professionals are increasingly exploring its potential as a bioactive scaffold, especially in the design of enzyme inhibitors and receptor modulators. Recent studies highlight its relevance in addressing challenges such as drug resistance and target specificity, which are hot topics in modern medicinal chemistry. The compound's ability to interact with biological targets while maintaining metabolic stability has sparked interest in its use for therapeutic innovation.
From a synthetic perspective, the preparation of 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The tetrazole ring formation, a critical step, is typically accomplished through [1,3]-dipolar cycloaddition, a widely used method in heterocyclic chemistry. The sulfonamide group is introduced subsequently, contributing to the compound's stability and solubility profile. These synthetic pathways are frequently optimized to align with green chemistry principles, a growing focus area for sustainable research.
In the context of pharmaceutical applications, 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide has been investigated for its potential role in modulating enzyme activity. For instance, its structural analogs have shown promise in inhibiting carbonic anhydrases, a family of enzymes implicated in conditions like glaucoma and epilepsy. This connection has led to heightened interest in the compound's structure-activity relationships (SAR), with researchers aiming to refine its pharmacophore for enhanced efficacy. The compound's lipophilicity and hydrogen-bonding capacity are key factors under scrutiny in these studies.
Beyond therapeutics, 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide is also explored in material science. Its robust heterocyclic core and functional groups make it a potential building block for advanced polymers and coatings. The tetrazole ring, in particular, is valued for its thermal stability and nitrogen-rich composition, which can contribute to flame-retardant properties. Such applications align with the increasing demand for high-performance materials in industries ranging from aerospace to electronics.
Analytical characterization of 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide typically employs techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity, purity, and consistency, which are critical for both research and industrial use. Recent advancements in analytical technology have further streamlined the quality control processes, enabling faster and more accurate assessments of batch-to-batch variations.
The safety profile of 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide is another area of active investigation. While comprehensive toxicological data may still be evolving, preliminary studies emphasize the importance of proper handling procedures to mitigate potential risks. Regulatory compliance, including adherence to REACH and GLP guidelines, is essential for its safe use in laboratory and industrial settings. Researchers are also exploring biodegradation pathways to assess its environmental impact, reflecting the broader shift toward eco-friendly chemicals.
In summary, 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide (CAS No. 2137558-04-2) represents a multifaceted compound with significant potential across diverse fields. Its structural features, synthetic accessibility, and functional versatility position it as a valuable entity in both academic and industrial research. As scientific inquiry continues to uncover new applications, this compound is poised to play a pivotal role in advancing innovative solutions for global challenges.
2137558-04-2 (1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)